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Compound of Interest

Compound Name: HLI373 dihydrochloride

Cat. No.: B10764321 Get Quote

Essential Safety and Handling of HLI373
Dihydrochloride
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

HLI373 dihydrochloride. As a potent Hdm2 inhibitor with cytotoxic properties, strict adherence

to these procedural guidelines is essential to ensure personnel safety and maintain

experimental integrity. In the absence of a specific Safety Data Sheet (SDS), these

recommendations are based on best practices for handling potent, biologically active research

compounds.

Personal Protective Equipment (PPE)
All personnel handling HLI373 dihydrochloride, whether in solid or solution form, must wear

the following personal protective equipment. This is based on the precautionary principle for

handling potent or cytotoxic compounds.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and airborne particles.[1]

Hand Protection: Two pairs of nitrile gloves (double-gloving) are required. Gloves should be

changed immediately if contaminated, and every two hours during continuous handling.
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Body Protection: A disposable, back-closing laboratory gown made of a low-permeability

fabric is required. Cuffs should be tucked into the inner pair of gloves.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or biological safety cabinet, a NIOSH-approved N95 or higher-rated respirator is

necessary to prevent inhalation of airborne particles.

Engineering Controls and Safe Handling
Engineering controls are the primary means of minimizing exposure to HLI373
dihydrochloride.

Ventilation: All weighing and solution preparation of HLI373 dihydrochloride must be

conducted in a certified chemical fume hood or a Class II biological safety cabinet to prevent

inhalation of the powder and to contain any potential aerosols.

Designated Area: A specific area within the laboratory should be designated for handling

HLI373 dihydrochloride. This area should be clearly marked with warning signs.

Good Laboratory Practices: Avoid eating, drinking, or applying cosmetics in the laboratory.[1]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Storage and Disposal
Proper storage and disposal are critical for safety and to prevent environmental contamination.

Storage: HLI373 dihydrochloride should be stored in a tightly sealed, clearly labeled

container. For long-term storage, it is recommended to store the compound at -20°C for up to

one month or -80°C for up to six months.[2] The storage location should be a secure,

designated area with limited access.

Disposal: All waste contaminated with HLI373 dihydrochloride, including empty containers,

used PPE, and consumables, must be disposed of as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of this

material down the drain.
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Spill and Exposure Procedures
Immediate and appropriate action is required in the event of a spill or personnel exposure.

Spill Cleanup: In case of a spill, evacuate the area and prevent others from entering. For a

small spill of the solid, gently cover with absorbent paper to avoid raising dust, then wet the

paper with a suitable solvent (e.g., ethanol) and carefully wipe up the material. For a liquid

spill, absorb with an inert material. All cleanup materials must be disposed of as hazardous

waste. For large spills, evacuate the laboratory and contact the institution's environmental

health and safety department.

First Aid: Skin Contact: Immediately remove contaminated clothing and wash the affected

area with copious amounts of soap and water for at least 15 minutes. Seek medical

attention.[1]

First Aid: Eye Contact: Immediately flush the eyes with a gentle stream of water for at least

15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

First Aid: Inhalation: Move the individual to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[1]

First Aid: Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[1]

Quantitative Data Summary
Parameter Value Source

Long-term Storage -80°C for up to 6 months [2]

Short-term Storage -20°C for up to 1 month [2]
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Safe Handling Workflow for HLI373 Dihydrochloride
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Caption: Workflow for the safe handling of HLI373 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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